Cas no 2228879-01-2 (2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2228879-01-2
• MF: C₁₁H₁₅ClO₃
• MW: 230.688002824783
• CID: 6407284
• PubChem ID: 165883272
• Update Time: 2025-10-28

2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol
• EN300-1992103
• 2228879-01-2

• Inchi： 1S/C11H15ClO3/c1-7-4-9(14-2)11(8(13)6-12)10(5-7)15-3/h4-5,8,13H,6H2,1-3H3
• InChI Key： HQYUYDMSOSADSX-UHFFFAOYSA-N
• SMILES： ClCC(C1C(=CC(C)=CC=1OC)OC)O

Computed Properties

• Exact Mass: 230.0709720g/mol
• Monoisotopic Mass: 230.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol

Introduction to 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol (CAS No. 2228879-01-2)

2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol, identified by its CAS number 2228879-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features that include a chloro-substituted ethyl chain and a phenyl ring adorned with methoxy and methyl groups. The precise arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural motif of 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol is particularly noteworthy due to its potential pharmacological activity. The presence of the chloro group at the alpha position relative to the hydroxyl functionality enhances electrophilicity, facilitating various chemical transformations that are crucial for medicinal chemistry applications. Simultaneously, the dimethoxy and methyl substituents on the phenyl ring contribute to steric and electronic modulation, influencing both metabolic stability and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol are being meticulously scrutinized for their potential roles in addressing various pathological conditions. For instance, studies have suggested that such aromatic alcohols may exhibit inhibitory effects on key enzymes implicated in inflammatory responses and cancer progression. The methoxy groups, in particular, have been associated with anti-inflammatory properties, while the chloro-substituted alcohol moiety could serve as a scaffold for developing kinase inhibitors.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. This approach not only simplifies synthetic routes but also allows for rapid optimization of key parameters such as solubility, bioavailability, and target specificity. Researchers are leveraging computational modeling techniques to predict how modifications to this core structure could enhance its pharmacological profile.

Advances in synthetic methodologies have enabled the efficient preparation of 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol, paving the way for extensive biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the phenyl ring with precise functionalization. Additionally, green chemistry principles are being incorporated to minimize waste and improve sustainability during production processes. These innovations underscore the compound's feasibility for industrial-scale synthesis while maintaining high purity standards.

The biological activity of 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol has been explored through both in vitro and in vivo studies. Preliminary findings indicate that this compound interacts with several biological targets relevant to human health. For example, it has shown potential as an antagonist for certain G-protein coupled receptors (GPCRs), which play critical roles in signal transduction pathways. Furthermore, its interaction with cytochrome P450 enzymes suggests implications for drug metabolism and potential therapeutic applications in metabolic disorders.

One of the most compelling aspects of 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol is its versatility as a chemical probe. By serving as a scaffold for structure-based drug design (SBDD), researchers can systematically modify its core structure to fine-tune its pharmacological properties. This approach has already led to the identification of several analogs with improved potency and selectivity against specific disease targets. Such discoveries highlight the compound's significance as a building block for next-generation therapeutics.

The future prospects of 2-chloro-1-(2,6-dimethoxy-4-methylphenyl)ethan-1-ol are promising, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this area. As computational biology and high-throughput screening technologies continue to evolve, new insights into the compound's potential will emerge, further solidifying its position as a valuable asset in medicinal chemistry.

In conclusion, 2-chloro - 1 - ( 2 , 6 - dim eth oxy - 4 - me th yl phen yl ) e than - 1 - o l ( C A S N o . 2228879 - 0 1 - 2 ) represents a significant advancement in pharmaceutical research due to its unique structural attributes and promising biological activities . Its role as a versatile scaffold for drug discovery underscores its importance , while ongoing investigations continue to uncover new avenues for therapeutic development . As our understanding of molecular interactions deepens , compounds like this one will undoubtedly play a pivotal role in shaping future treatments for human diseases .